Cas no 2803834-24-2 (1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate
• CAS No: 2803834-24-2
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 6085524
• Update Time: 2025-08-05

1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate

• Inchi： 1S/C19H24N4O4/c1-19(2,3)27-18(25)22-11-15(12-22)23-10-9-20-16(23)21-17(24)26-13-14-7-5-4-6-8-14/h4-10,15H,11-13H2,1-3H3,(H,20,21,24)
• InChI Key： BQVJAOXUDLEHIQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(N2C(NC(OCC3=CC=CC=C3)=O)=NC=C2)C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.04±0.70(Predicted)

Additional information on 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate

Introduction to 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate (CAS No. 2803834-24-2)

1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate, identified by its CAS number 2803834-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of azetidine, imidazole, and carbamate functional groups. The presence of these moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The structural complexity of 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate makes it a promising candidate for further exploration in the development of novel therapeutic agents. The compound’s molecular architecture incorporates several key pharmacophoric elements that are known to interact with biological targets in a highly specific manner. Specifically, the phenylmethoxy carbamate moiety is often associated with enhanced binding affinity and metabolic stability, while the imidazole ring is frequently found in bioactive molecules due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. Studies have suggested that compounds containing the azetidine scaffold may exhibit properties that are beneficial in the treatment of various diseases, including inflammatory disorders and cancer. The dimethylethyl group at the 1-position of the azetidine ring further enhances the compound’s lipophilicity, which is a critical factor in drug absorption and distribution.

In the context of current research, 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate has been investigated for its potential role as an intermediate in the synthesis of more complex pharmacological entities. The carbamate linkage within its structure provides a versatile platform for further functionalization, allowing chemists to explore modifications that could improve pharmacokinetic properties or target specific biological pathways.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs), which are often difficult to target with traditional drugs. The unique structural features of this compound make it a candidate for designing molecules that can disrupt or regulate PPIs involved in disease processes. For instance, the phenylmethoxy carbamate group could serve as a hinge-binding motif, interacting with key residues in protein targets.

Additionally, the imidazole ring is known to be present in numerous bioactive compounds due to its ability to engage in hydrogen bonding and π-stacking interactions with biological macromolecules. This feature is particularly valuable in drug design, as it can enhance binding affinity and selectivity. In recent years, there has been a surge in interest towards imidazole-based derivatives as they have shown promise in treating conditions ranging from infectious diseases to neurological disorders.

The synthesis of 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

Evaluation of this compound’s pharmacological profile has revealed several intriguing properties that warrant further investigation. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases like cancer and inflammation. The azetidine ring, being part of a heterocyclic system known for its bioactivity, suggests potential therapeutic benefits when combined with other pharmacophoric elements.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been utilized to understand how this compound interacts with biological targets at an atomic level. These studies provide valuable insights into its binding mode and can guide the design of analogs with improved efficacy and reduced side effects.

In conclusion, 1,1-Dimethylethyl 3-[2-[[(phenylmethoxy)carbonyl]amino]-1H-imidazol-1-yl]-1-azetidinecarboxylate (CAS No. 2803834-24-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.